5-Bromo-2-hydroxypyrimidine

Description

5-Bromo-2-hydroxypyrimidine, also known as 5-Bromo-2-pyrimidinone, is a chemical compound with the molecular formula $C_4H_3BrN_2O$ . It is relevant in the field of organic synthesis . This compound can be synthesized using methods that involve dissolving 2-hydroxypyrimidine in deionized water, cooling the solution, and adding bromine . The resulting solution is then stirred, filtered, and dried to obtain 2-hydroxyl-5-bromo pyrimidine .

The synthesis of 5-bromo-2-chloropyrimidine, a related compound, involves using 2-hydroxypyrimidine and hydrobromic acid as raw materials, with hydrogen peroxide as a catalyst during a heating reaction . The process includes purification to obtain an intermediate, which is then reacted with phosphorus oxychloride under the catalysis of an organic amine, followed by further purification to yield 5-bromo-2-chloropyridine . This method aims to improve production efficiency and raw material utilization while reducing pollution .

Another similar compound is 5-Bromo-2-hydroxypyridine, which has the molecular formula $C_5H_4BrNO$ . The increasing interest in pyrimidine derivatives stems from their wide applications in the preparation of agricultural chemicals and medicines, such as herbicides, medical painkillers, and dyes . Halogenated pyrimidine derivatives, including 5-bromo-2-hydroxypyrimidine, are valuable due to their biochemical reactivity and potential in synthesizing nucleoside analogs for pharmaceutical applications .

• CAS No.: 38353-06-9
• Product Name: 5-Bromo-2-hydroxypyrimidine
• Molecular Formula: C4H3BrN2O
• Molecular Weight: 174.98 g/mol
• IUPAC Name: 5-bromo-1H-pyrimidin-2-one
• Standard InChI: InChI=1S/C4H3BrN2O/c5-3-1-6-4(8)7-2-3/h1-2H,(H,6,7,8)
• Standard InChIKey: VTUDATOSQGYWML-UHFFFAOYSA-N
• SMILES: C1=C(C=NC(=O)N1)Br
• Canonical SMILES: C1=C(C=NC(=O)N1)Br
• Synonyms: 5-Bromo-2(1H)-pyrimidinone; 2-Hydroxy-5-bromopyrimidine; 5-Bromopyrimidin-2-ol; NSC 528730
• PubChem Compound: 101494
• Last Modified: Sep 14 2023